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Compound of Interest

Compound Name: Phthalazine, 6-(1-methylethyl)-

Cat. No.: B3395013 Get Quote

A comprehensive search of scientific literature and publicly available data reveals a significant

gap in the understanding of the synergistic effects of 6-isopropylphthalazine with other agents.

At present, there are no published studies detailing its combined action with other compounds,

nor is there specific data on its biological activities that would suggest potential synergistic

interactions.

While the broader class of phthalazine derivatives has been investigated for a variety of

pharmacological activities, including potential applications in oncology, information regarding

the specific compound 6-isopropylphthalazine is limited to its chemical identity.

Chemical and Physical Properties
Basic information for 6-isopropylphthalazine is available in chemical databases.

Property Value

Molecular Formula C₁₁H₁₂N₂

Molecular Weight 172.23 g/mol

CAS Number 122882-99-9

This lack of biological and pharmacological data prevents a comparative analysis of its

synergistic potential.
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General Methodologies for Assessing Synergy
Should data on the biological activity of 6-isopropylphthalazine become available in the future,

researchers could employ established methodologies to investigate its potential synergistic

effects with other agents. The following diagram outlines a general workflow for assessing such

interactions.
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In Vitro Assessment

Data Analysis

In Vivo Validation
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To cite this document: BenchChem. [Synergistic Effects of 6-Isopropylphthalazine with Other
Agents: A Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395013#synergistic-effects-of-6-
isopropylphthalazine-with-other-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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